Cas no 137372-00-0 (Ac-Thr-Leu-Asn-Phe-OH)

• Product Name: Ac-Thr-Leu-Asn-Phe-OH
• CAS No: 137372-00-0
• MF: C₂₅H₃₇N₅O₈
• MW: 535.589986562729
• CID: 172075
• PubChem ID: 132053
• Update Time: 2025-06-13

Ac-Thr-Leu-Asn-Phe-OH Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-acetyl-L-threonyl-L-leucyl-L-asparaginyl- (9CI)
• Ac-Thr-Leu-Asn-Phe-OH
• acetylthreonyl-leucyl-asparaginyl-phenylalanine
• AC-THR-LEU-ASN-PHE
• N-(2-{[2-({1,3-Dihydroxy-2-[(1-hydroxyethylidene)amino]butylidene}amino)-1-hydroxy-4-methylpentylidene]amino}-1,4-dihydroxy-4-iminobutylidene)phenylalanine
• (Acetyl)Thr-Leu-Asn-Phe
• 137372-00-0
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-acetamido-3-hydroxybutanoyl]amino]-4-methylpentanoyl]amino]-4-amino-4-oxobutanoyl]amino]-3-phenylpropanoic acid
• CHEMBL165284
• N-(N2-(N-(N-Acetyl-L-threonyl)-L-leucyl)-L-asparaginyl)-L-phenylalanine
• DTXSID30929775
• (Ac)TLNF
• (2S,5S,8S,11S)-5-(2-amino-2-oxoethyl)-2-benzyl-11-((R)-1-hydroxyethyl)-8-isobutyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazatetradecan-1-oic acid
• Ac-Thr-leu-asn-phe-cooh
• L-Phenylalanine, N-(N2-(N-(N-acetyl-L-threonyl)-L-leucyl)-L-asparaginyl)-

• Inchi： 1S/C25H37N5O8/c1-13(2)10-17(29-24(36)21(14(3)31)27-15(4)32)22(34)28-18(12-20(26)33)23(35)30-19(25(37)38)11-16-8-6-5-7-9-16/h5-9,13-14,17-19,21,31H,10-12H2,1-4H3,(H2,26,33)(H,27,32)(H,28,34)(H,29,36)(H,30,35)(H,37,38)/t14-,17+,18+,19+,21+/m1/s1
• InChI Key： COBFYEGBXADZJP-WMJIZHEVSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H]([C@@H](C)O)NC(C)=O)=O)N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC(N)=O

Computed Properties

• Exact Mass: 535.26400
• Monoisotopic Mass: 535.26421316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 217.02000
• LogP: 0.83900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ac-Thr-Leu-Asn-Phe-OH

Introduction to Ac-Thr-Leu-Asn-Phe-OH (CAS No. 137372-00-0)

Ac-Thr-Leu-Asn-Phe-OH (CAS No. 137372-00-0) is a synthetic peptide that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and functional properties. This compound, also known as N-Acetyl-Thr-Leu-Asn-Phe-OH, is a pentapeptide consisting of five amino acids: Threonine (Thr), Leucine (Leu), Asparagine (Asn), and Phenylalanine (Phe). The N-terminal threonine residue is acetylated, which imparts specific characteristics to the molecule, making it a valuable tool in various research applications.

The structure of Ac-Thr-Leu-Asn-Phe-OH has been extensively studied for its potential in modulating biological processes. Recent advancements in peptide chemistry have highlighted the importance of this compound in understanding protein-protein interactions, signal transduction pathways, and cellular functions. The acetylation at the N-terminal position of threonine plays a crucial role in stabilizing the peptide and enhancing its biological activity.

In the context of medicinal chemistry, Ac-Thr-Leu-Asn-Phe-OH has shown promise as a lead compound for the development of therapeutic agents. Its ability to interact with specific receptors and enzymes makes it a potential candidate for drug discovery. Research has demonstrated that this peptide can modulate the activity of key enzymes involved in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most notable applications of Ac-Thr-Leu-Asn-Phe-OH is in the study of protein-protein interactions. Peptides like this are often used as inhibitors or activators to probe the functional roles of specific proteins within complex biological systems. By binding to target proteins, Ac-Thr-Leu-Asn-Phe-OH can disrupt or enhance specific interactions, providing valuable insights into disease mechanisms and potential therapeutic targets.

Recent studies have also explored the use of Ac-Thr-Leu-Asn-Phe-OH in cell signaling pathways. For instance, it has been shown to influence the activity of kinases and phosphatases, which are critical enzymes involved in cellular signaling cascades. This property makes it a useful tool for investigating the regulation of these pathways and identifying potential points of intervention for therapeutic purposes.

In addition to its role in basic research, Ac-Thr-Leu-Asn-Phe-OH has potential applications in drug delivery systems. The unique structural features of this peptide can be leveraged to design targeted delivery vehicles that can efficiently transport therapeutic agents to specific sites within the body. This approach can enhance the efficacy and reduce the side effects of treatments for various diseases.

The synthesis of Ac-Thr-Leu-Asn-Phe-OH involves well-established solid-phase peptide synthesis (SPPS) techniques. The acetylation step at the N-terminal threonine residue is typically performed using acetic anhydride or other acetylating agents. The purity and quality of the final product are critical for its use in research and development applications. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure that the synthesized peptide meets the required standards.

The stability and solubility properties of Ac-Thr-Leu-Asn-Phe-OH have also been investigated to optimize its use in various experimental conditions. It is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Solubility studies have shown that this peptide can be dissolved in a variety of solvents, including water, dimethyl sulfoxide (DMSO), and phosphate-buffered saline (PBS), depending on the specific application requirements.

In conclusion, Ac-Thr-Leu-Asn-Phe-OH (CAS No. 137372-00-0) is a versatile synthetic peptide with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important tool for advancing our understanding of complex biological processes and developing novel therapeutic strategies. As research continues to uncover new insights into its properties and functions, Ac-Thr-Leu-Asn-Phe-OH is likely to play an increasingly important role in the fields of chemical biology and medicinal chemistry.